Cas no 857492-03-6 (3-(2-hydroxyphenyl)amino-1,2,4-triazin-5(4H)-one)

• Product Name: 3-(2-hydroxyphenyl)amino-1,2,4-triazin-5(4H)-one
• CAS No: 857492-03-6
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 991001
• PubChem ID: 135425395
• Update Time: 2025-10-24

3-(2-hydroxyphenyl)amino-1,2,4-triazin-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 3-((2-Hydroxyphenyl)amino)-1,2,4-triazin-5(4H)-one
• 3-(2-hydroxyanilino)-2H-1,2,4-triazin-5-one
• 3-[(2-hydroxyphenyl)amino]-1,2,4-triazin-5(2H)-one
• 3-[(2-hydroxyphenyl)amino]-1,2,4-triazin-5(4H)-one(SALTDATA: FREE)
• CHEMBRDG-BB 9039578
• AKOS005647215
• DTXSID90390361
• 857492-03-6
• SB73469
• BS-36101
• AKOS002354920
• 3-[(2-HYDROXYPHENYL)AMINO]-1,2,4-TRIAZIN-5(4H)-ONE
• MFCD07188874
• 3-(2-Hydroxyanilino)-1,2,4-triazin-5(2H)-one
• 3-(2-hydroxyanilino)-4H-1,2,4-triazin-5-one
• 3-((2-Hydroxyphenyl)amino)-1,2,4-triazin-5(2H)-one
• CS-0365421
• STL036619
• 3-[(2-hydroxyphenyl)amino]-1,2,4-triazin-5-ol
• 3-[(2-hydroxyphenyl)amino]-4H-1,2,4-triazin-5-one
• 3-(2-hydroxyphenyl)amino-1,2,4-triazin-5(4H)-one

• MDL： MFCD08732561
• Inchi： 1S/C9H8N4O2/c14-7-4-2-1-3-6(7)11-9-12-8(15)5-10-13-9/h1-5,14H,(H2,11,12,13,15)
• InChI Key： MVDXJZUDSPVVFR-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1NC1=NN=CC(N1)=O

Computed Properties

• Exact Mass: 204.06500
• Monoisotopic Mass: 204.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.1Ų

Experimental Properties

• Density: 1.52
• Boiling Point: 346.1°C at 760 mmHg
• Flash Point: 163.1°C
• Refractive Index: 1.719
• PSA: 90.90000
• LogP: 0.68710

Additional information on 3-(2-hydroxyphenyl)amino-1,2,4-triazin-5(4H)-one

3-(2-Hydroxyphenyl)Amino-1,2,4-Triazin-5(4H)-one: A Comprehensive Overview

3-(2-Hydroxyphenyl)Amino-1,2,4-Triazin-5(4H)-one, also known by its CAS No. 857492-03-6, is a versatile and intriguing compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the class of triazine derivatives, which are well-known for their diverse applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound features a triazine ring system with a hydroxyphenyl amino substituent, making it a valuable building block for further chemical modifications.

The synthesis of 3-(2-Hydroxyphenyl)Amino-1,2,4-Triazin-5(4H)-one has been extensively studied in recent years. Researchers have developed efficient methodologies to prepare this compound using various coupling reactions and cyclization processes. One notable approach involves the condensation of aminophenol derivatives with carbonyl compounds under specific reaction conditions. These methods not only enhance the yield but also ensure high purity, making the compound suitable for downstream applications.

The unique electronic properties of 1,2,4-Triazin-5(4H)-one derivatives have made them attractive candidates in the field of optoelectronics. Recent studies have demonstrated that these compounds can be used as active layers in organic light-emitting diodes (OLEDs) and photovoltaic devices. The presence of the hydroxyphenyl group in 3-(2-Hydroxyphenyl)Amino-1,2,4-Triazin-5(4H)-one further enhances its electronic characteristics by introducing additional conjugation pathways and improving charge transport properties.

In the pharmaceutical industry, 3-(2-Hydroxyphenyl)Amino-1,2,4-Triazin-5(4H)-one has shown potential as a lead compound for drug development. Its ability to act as a kinase inhibitor has been explored in several preclinical studies. Researchers have found that this compound exhibits selective inhibition against certain protein kinases involved in cancer cell proliferation. These findings underscore its potential as a therapeutic agent in oncology.

The environmental impact of synthesizing CAS No. 857492-03-6 compounds has also been a topic of interest. Recent advancements in green chemistry have led to the development of eco-friendly synthesis routes for this compound. For instance, solvent-free reactions and catalytic systems have been employed to reduce waste generation and improve sustainability. These approaches align with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, 3-(2-Hydroxyphenyl)Amino-1,2,4-Triazin-5(4H)-one, with its CAS No. 857492-03-6 identifier, stands as a remarkable example of how structural diversity can lead to multifaceted applications across various scientific disciplines. Its role as a key intermediate in organic synthesis and its promising performance in optoelectronic devices highlight its significance in modern chemical research.